Cas no 1261936-06-4 (4-[4-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid)
1261936-06-4 structure
Product Name:4-[4-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid
CAS No:1261936-06-4
MF:C13H8F3NO2
MW:267.203333854675
CID:2764588
PubChem ID:53229522
Update Time:2025-04-21
4-[4-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- DTXSID30692679
- 1261936-06-4
- MFCD18323671
- 4-(4-TRIFLUOROMETHYLPHENYL)NICOTINIC ACID
- 4-[4-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid
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- Inchi: 1S/C13H8F3NO2/c14-13(15,16)9-3-1-8(2-4-9)10-5-6-17-7-11(10)12(18)19/h1-7H,(H,18,19)
- InChI Key: APTBQPGYWYCBIL-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C1C=CN=CC=1C(=O)O)(F)F
Computed Properties
- Exact Mass: 267.05071298Da
- Monoisotopic Mass: 267.05071298Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 50.2Ų
4-[4-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
1261936-06-4 (4-[4-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid) Related Products
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